N-[2-(3-Tert-butylpyrrolidin-1-yl)-2-oxoethyl]-N-ethylprop-2-enamide

• IUPAC Name: N-[2-(3-tert-butylpyrrolidin-1-yl)-2-oxoethyl]-N-ethylprop-2-enamide
• InChI: InChI=1S/C15H26N2O2/c1-6-13(18)16(7-2)11-14(19)17-9-8-12(10-17)15(3,4)5/h6,12H,1,7-11H2,2-5H3
• InChI Key: NXJWCEOFWBVPMF-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC(=O)N1CCC(C1)C(C)(C)C)C(=O)C=C
• Molecular Formula: C15H26N2O2
• Molecular Weight: 266.38 g/mol

Description

N-[2-(3-Tert-butylpyrrolidin-1-yl)-2-oxoethyl]-N-ethylprop-2-enamide, commonly known as TBOA, is a potent inhibitor of glutamate transporters that has been widely used in scientific research. This compound has been shown to have a variety of effects on the nervous system, making it a valuable tool for investigating the role of glutamate transporters in both normal and pathological conditions.

Mechanism of Action

TBOA works by inhibiting the activity of glutamate transporters, which are responsible for removing glutamate from the synaptic cleft after it has been released by neurons. By blocking the activity of these transporters, TBOA increases the concentration of glutamate in the synaptic cleft, leading to increased activation of glutamate receptors and changes in neuronal activity.
Biochemical and Physiological Effects:
TBOA has been shown to have a variety of effects on the nervous system, including changes in synaptic transmission, neuronal excitability, and synaptic plasticity. These effects are thought to be related to the increased concentration of glutamate in the synaptic cleft caused by TBOA inhibition of glutamate transporters.

Advantages and Limitations for Lab Experiments

One of the main advantages of TBOA is its potency and specificity for glutamate transporters, which allows for precise manipulation of glutamate signaling in the nervous system. However, TBOA also has some limitations, including its potential toxicity and the fact that it may not accurately reflect the effects of genetic or pharmacological manipulations of glutamate transporters.

Future Directions

There are many potential future directions for research involving TBOA, including investigations into the role of glutamate transporters in other neurological conditions such as depression and anxiety. Additionally, further studies are needed to explore the potential therapeutic applications of TBOA and related compounds in the treatment of neurological disorders. Finally, more research is needed to fully understand the mechanisms underlying the effects of TBOA on synaptic transmission and neuronal activity.

Synthesis Methods

TBOA can be synthesized using a variety of methods, but one of the most commonly used procedures involves the reaction of N-ethylprop-2-enamide with 3-tert-butylpyrrolidine-1-carboxylic acid, followed by the addition of oxalyl chloride and triethylamine. This method yields TBOA with a high degree of purity and has been used in many studies.

Scientific Research Applications

TBOA has been used extensively in scientific research to investigate the role of glutamate transporters in a variety of conditions. One of the most important applications of TBOA has been in the study of epilepsy, where it has been shown to have anticonvulsant effects. TBOA has also been used to investigate the role of glutamate transporters in neurodegenerative diseases such as Alzheimer's and Parkinson's disease.